Cas no 1187169-81-8 (4-(3,5-Difluorobenzoyl)isoquinoline)

• Product Name: 4-(3,5-Difluorobenzoyl)isoquinoline
• CAS No: 1187169-81-8
• MF: C₁₆H₉F₂NO
• MW: 269.245570898056
• CID: 4684810
• Update Time: 2025-11-01

4-(3,5-Difluorobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Difluorobenzoyl)isoquinoline
• (3,5-Difluorophenyl)(isoquinolin-4-yl)methanone

• Inchi： 1S/C16H9F2NO/c17-12-5-11(6-13(18)7-12)16(20)15-9-19-8-10-3-1-2-4-14(10)15/h1-9H
• InChI Key： SVJIFJWBPYYESG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=NC=C2C=CC=CC=12)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 30

Additional information on 4-(3,5-Difluorobenzoyl)isoquinoline

Recent Advances in the Study of 4-(3,5-Difluorobenzoyl)isoquinoline (CAS: 1187169-81-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(3,5-Difluorobenzoyl)isoquinoline (CAS: 1187169-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its isoquinoline core and 3,5-difluorobenzoyl substituent, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-(3,5-Difluorobenzoyl)isoquinoline derivatives as potent inhibitors of protein kinases involved in inflammatory diseases. The researchers employed a multi-step synthetic route to optimize the compound's pharmacokinetic properties, achieving improved solubility and bioavailability. In vitro assays demonstrated significant inhibition of key inflammatory kinases, with IC50 values in the nanomolar range. These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking studies, scientists elucidated the precise binding interactions between 4-(3,5-Difluorobenzoyl)isoquinoline and its kinase targets. The structural insights gained from these studies have informed the design of second-generation analogs with enhanced selectivity and reduced off-target effects. Notably, the 3,5-difluoro substitution pattern was found to be critical for maintaining high binding affinity while minimizing metabolic instability.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in oncology. A 2024 research paper in Cancer Research reported that 4-(3,5-Difluorobenzoyl)isoquinoline exhibits promising anti-proliferative effects against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound demonstrated synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as part of combination therapy regimens.

From a pharmaceutical development perspective, several companies have included 4-(3,5-Difluorobenzoyl)isoquinoline in their drug discovery pipelines. Patent filings from 2023-2024 reveal ongoing efforts to develop prodrug formulations and targeted delivery systems to enhance the compound's therapeutic index. These technological advancements address previous challenges related to the molecule's physicochemical properties and tissue distribution.

The safety profile of 4-(3,5-Difluorobenzoyl)isoquinoline has been evaluated in recent toxicology studies, with results indicating acceptable margins between therapeutic and toxic doses. However, researchers emphasize the need for further investigation into potential long-term effects and drug-drug interactions before clinical translation. Current Good Manufacturing Practice (cGMP) synthesis routes are being developed to support potential future clinical trials.

In conclusion, the growing body of research on 4-(3,5-Difluorobenzoyl)isoquinoline (CAS: 1187169-81-8) highlights its versatility as a pharmacophore with multiple therapeutic applications. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for further development in both inflammatory diseases and oncology. Future research directions may focus on expanding its therapeutic indications through structural modifications and exploring novel combination therapies.